4-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}aniline

• IUPAC Name: 4-[6-(trifluoromethyl)pyridin-2-yl]oxyaniline
• InChI: InChI=1S/C12H9F3N2O/c13-12(14,15)10-2-1-3-11(17-10)18-9-6-4-8(16)5-7-9/h1-7H,16H2
• InChI Key: YNPMQPSYJQNRCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)OC2=CC=C(C=C2)N)C(F)(F)F
• Molecular Formula: C12H9F3N2O
• Molecular Weight: 254.21 g/mol
• CAS No.: 1086378-51-9

Description

“4-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}aniline” is a chemical compound with the CAS Number: 1306605-05-9. It has a molecular weight of 290.67. The compound is also known as 4- { [6- (trifluoromethyl)-2-pyridinyl]oxy}aniline hydrochloride.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C12H9F3N2O.ClH/c13-12(14,15)10-2-1-3-11(17-10)18-9-6-4-8(16)5-7-9;/h1-7H,16H2;1H. This indicates the presence of 12 carbon atoms, 9 hydrogen atoms, 3 fluorine atoms, 2 nitrogen atoms, and 1 oxygen atom in the molecule.

Physical And Chemical Properties Analysis

“this compound” is a powder at room temperature. The presence of a fluorine atom and a pyridine in its structure are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Mechanism of Action

TFPOA is an aromatic compound that can interact with other molecules through hydrogen bonding and van der Waals forces. Its unique chemical structure allows it to interact with other molecules in a specific way, which can be used to study the structure and function of enzymes. In addition, TFPOA can form complexes with metal ions, which can be used to study the properties of coordination compounds.
Biochemical and Physiological Effects
TFPOA is an organic compound that has no known biochemical or physiological effects. It is not known to be toxic or have any adverse effects on humans or other organisms.

Advantages and Limitations for Lab Experiments

TFPOA has several advantages for use in lab experiments. It is a colorless, odorless solid that is soluble in organic solvents and has a melting point of 132-134°C. It is also relatively inexpensive and easy to synthesize. However, there are some limitations to using TFPOA in lab experiments. Its unique chemical structure makes it difficult to study the structure and function of enzymes and other molecules. In addition, its low solubility in water limits its use in certain applications.

Future Directions

There are several potential future directions for the use of TFPOA. It could be used as a reagent in organic synthesis to study the properties of organic compounds. It could also be used as a ligand in coordination chemistry to study the properties of coordination compounds. In addition, it could be used as a catalyst in the synthesis of organic compounds and to identify new drug targets. Finally, it could be used to study the structure and function of enzymes.

Scientific Research Applications

TFPOA has a variety of scientific research applications. It is used as a reagent in organic synthesis and to study the properties of organic compounds. It is also used in the development of drugs, as a catalyst in the synthesis of organic compounds, and as a ligand in coordination chemistry. In addition, TFPOA can be used to study the structure and function of enzymes and to identify new drug targets.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.